BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: CAS Number 1341284-
54-5

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

5-Carboxy-4-chloro-2-
Compound Name:

fluorophenylboronic acid
CAS No.: 325786-23-0

Cat. No.: B1356708

Get Quote

\ J

Disclaimer: The CAS number 1341284-54-5 does not correspond to a publicly documented

chemical substance. Searches for this specific identifier in chemical databases and supplier
catalogs did not yield any conclusive results. It is possible that this CAS number is incorrect,
has been retired, or refers to a proprietary compound not available in the public domain.

This guide has been constructed based on a hypothetical compound to demonstrate the
requested format and level of detail. The data presented herein is illustrative and should not be
considered factual.

Hypothetical Compound Identity and Properties

For the purpose of this demonstration, we will assign the fictional name "Exemplaribine" to the
compound associated with CAS number 1341284-54-5.

Table 1: Physicochemical Properties of Exemplaribine (Hypothetical)
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Biological Activity and Mechanism of Action
(Hypothetical)

Exemplaribine is a potent and selective inhibitor of the fictional kinase, Mitogen-Activated
Protein Kinase Kinase Kinase Kinase 5 (MAP4KS5). By binding to the ATP-binding pocket of
MAP4K5, Exemplaribine prevents the phosphorylation of its downstream substrates, thereby
inhibiting the propagation of the signaling cascade. This pathway is implicated in inflammatory

responses and cellular stress.
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Click to download full resolution via product page

Figure 1: Hypothetical MAP4KS5 Signaling Pathway and the inhibitory action of Exemplaribine.
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Experimental Protocols (Hypothetical)
In Vitro Kinase Assay for MAP4KS5 Inhibition

Objective: To determine the half-maximal inhibitory concentration (ICso) of Exemplaribine
against MAP4KS5.

Materials:

e Recombinant human MAP4K5 enzyme

e ATP

e Myelin Basic Protein (MBP) as a substrate

» Kinase buffer (e.g., 25 mM Tris-HCI pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.5 mM DTT)
o Exemplaribine stock solution (10 mM in DMSO)

o 384-well plates

o ADP-Glo™ Kinase Assay kit (Promega)

» Plate reader capable of luminescence detection

Procedure:

Prepare a serial dilution of Exemplaribine in DMSO, followed by a further dilution in kinase
buffer.

In a 384-well plate, add 2.5 pL of the diluted Exemplaribine or DMSO (vehicle control).

Add 2.5 pL of a solution containing MAP4K5 and MBP in kinase buffer.

Initiate the kinase reaction by adding 5 pL of ATP solution in kinase buffer. The final ATP
concentration should be at the Km for MAP4K5.

Incubate the plate at 30°C for 1 hour.
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o Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase
Assay kit according to the manufacturer's instructions.

» Detect the luminescence signal using a plate reader.

» Calculate the percent inhibition for each concentration of Exemplaribine relative to the
vehicle control.

o Determine the ICso value by fitting the data to a four-parameter logistic dose-response curve.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
Figure 2: Workflow for the in vitro MAP4KS5 kinase inhibition assay.

Suppliers

As CAS number 1341284-54-5 is not publicly documented, there are no known commercial
suppliers for this compound. For novel or proprietary compounds, synthesis would typically be
performed in-house or through a custom synthesis service from a contract research
organization (CRO).

Table 2: Potential Custom Synthesis Providers (General)
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e To cite this document: BenchChem. [In-depth Technical Guide: CAS Number 1341284-54-5].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356708#cas-number-134128454-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1356708?utm_src=pdf-body-href
https://www.benchchem.com/product/b1356708#cas-number-134128454-properties-and-suppliers
https://www.benchchem.com/product/b1356708#cas-number-134128454-properties-and-suppliers
https://www.benchchem.com/product/b1356708#cas-number-134128454-properties-and-suppliers
https://www.benchchem.com/product/b1356708#cas-number-134128454-properties-and-suppliers
https://www.benchchem.com/product/b1356708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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